Cas no 2174002-66-3 (sodium 2-1-(hydroxymethyl)cyclopentylacetate)
sodium 2-1-(hydroxymethyl)cyclopentylacetate Chemical and Physical Properties
Names and Identifiers
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- sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate
- Sodium 2-(1-(hydroxymethyl)cyclopentyl)acetate
- sodium;2-[1-(hydroxymethyl)cyclopentyl]acetate
- starbld0043760
- sodium 2-1-(hydroxymethyl)cyclopentylacetate
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- Inchi: 1S/C8H14O3.Na/c9-6-8(5-7(10)11)3-1-2-4-8;/h9H,1-6H2,(H,10,11);/q;+1/p-1
- InChI Key: UNWJRNGPDUUPAW-UHFFFAOYSA-M
- SMILES: [Na+].OCC1(CC(=O)[O-])CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Topological Polar Surface Area: 60.4
sodium 2-1-(hydroxymethyl)cyclopentylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM462044-250mg |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95%+ | 250mg |
$2645 | 2023-03-25 | |
| Enamine | EN300-1693727-0.05g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 0.05g |
$289.0 | 2023-09-20 | |
| Enamine | EN300-1693727-0.1g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 0.1g |
$431.0 | 2023-09-20 | |
| Enamine | EN300-1693727-0.25g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 0.25g |
$615.0 | 2023-09-20 | |
| Enamine | EN300-1693727-0.5g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 0.5g |
$969.0 | 2023-09-20 | |
| Enamine | EN300-1693727-1g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 1g |
$1243.0 | 2023-09-20 | |
| Enamine | EN300-1693727-2.5g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 2.5g |
$2434.0 | 2023-09-20 | |
| Enamine | EN300-1693727-5g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 5g |
$3604.0 | 2023-09-20 | |
| Enamine | EN300-1693727-10g |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 10g |
$5344.0 | 2023-09-20 | |
| Aaron | AR01FIG0-50mg |
sodium 2-[1-(hydroxymethyl)cyclopentyl]acetate |
2174002-66-3 | 95% | 50mg |
$423.00 | 2025-02-11 |
sodium 2-1-(hydroxymethyl)cyclopentylacetate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on sodium 2-1-(hydroxymethyl)cyclopentylacetate
Recent Advances in the Study of Sodium 2-1-(hydroxymethyl)cyclopentylacetate (CAS: 2174002-66-3) in Chemical Biology and Pharmaceutical Research
In recent years, sodium 2-1-(hydroxymethyl)cyclopentylacetate (CAS: 2174002-66-3) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentyl backbone and hydroxymethyl functional group, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications, making it a subject of intense scientific scrutiny.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of sodium 2-1-(hydroxymethyl)cyclopentylacetate, highlighting its improved yield and purity through novel catalytic methods. The research team employed a combination of asymmetric hydrogenation and enzymatic resolution to achieve a high enantiomeric excess, which is critical for its biological activity. These advancements in synthesis not only enhance the scalability of production but also reduce the environmental impact, aligning with the principles of green chemistry.
Further investigations into the pharmacological profile of sodium 2-1-(hydroxymethyl)cyclopentylacetate have revealed its potential as a modulator of inflammatory pathways. In vitro and in vivo studies demonstrated its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve the downregulation of NF-κB signaling, a pathway central to inflammatory responses.
Another significant area of research has been the exploration of sodium 2-1-(hydroxymethyl)cyclopentylacetate in neuroprotection. Preclinical studies have indicated its neuroprotective effects in models of neurodegenerative diseases, including Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its antioxidant properties make it a promising candidate for further development. Researchers are particularly interested in its potential to mitigate oxidative stress and neuronal apoptosis, which are hallmark features of these disorders.
In addition to its therapeutic potential, sodium 2-1-(hydroxymethyl)cyclopentylacetate has also been investigated for its role in drug delivery systems. Its chemical structure allows for conjugation with various drug molecules, enhancing their solubility and bioavailability. Recent studies have explored its use in nanoparticle formulations, where it acts as a stabilizing agent, improving the pharmacokinetic profiles of encapsulated drugs. This application is particularly relevant for poorly water-soluble drugs, offering a pathway to more effective and patient-friendly formulations.
Despite these promising findings, challenges remain in the clinical translation of sodium 2-1-(hydroxymethyl)cyclopentylacetate. Issues such as long-term toxicity, optimal dosing regimens, and potential drug interactions need to be addressed through rigorous preclinical and clinical testing. Ongoing research aims to fill these gaps, with several pharmaceutical companies expressing interest in advancing the compound through the drug development pipeline.
In conclusion, sodium 2-1-(hydroxymethyl)cyclopentylacetate (CAS: 2174002-66-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse applications, from anti-inflammatory therapies to neuroprotection and drug delivery, underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.
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